Cas no 1006457-69-7 (5-(4-nitro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid)

5-(4-nitro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid structure
1006457-69-7 structure
Product Name:5-(4-nitro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid
CAS No:1006457-69-7
MF:C9H7N3O4S
MW:253.234580278397
MDL:MFCD06804695
CID:3056885
PubChem ID:19620504
Update Time:2025-04-21

5-(4-nitro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-((4-Nitro-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylic acid
    • 5-(4-nitro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid
    • CS-0264222
    • 5-[(4-nitropyrazol-1-yl)methyl]thiophene-2-carboxylic acid
    • 1006457-69-7
    • AKOS000309602
    • 5-[(4-NITRO-1H-PYRAZOL-1-YL)METHYL]THIOPHENE-2-CARBOXYLIC ACID
    • BBL040957
    • EN300-92352
    • 5-((4-Nitro-1H-pyrazol-1-yl)methyl)thiophene-2-carboxylicacid
    • 5-[(4-NITRO-1H-PYRAZOL-1-YL)METHYL]-2-THIOPHENECARBOXYLIC ACID
    • GQB45769
    • AKOS015922222
    • STL414455
    • MDL: MFCD06804695
    • Inchi: 1S/C9H7N3O4S/c13-9(14)8-2-1-7(17-8)5-11-4-6(3-10-11)12(15)16/h1-4H,5H2,(H,13,14)
    • InChI Key: XKMAISRBBHCPRY-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC=C1CN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 253.01572689Da
  • Monoisotopic Mass: 253.01572689Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 129Ų

5-(4-nitro-1H-pyrazol-1-yl)methylthiophene-2-carboxylic acid Pricemore >>

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